2-[(3-amino-1H-1,2,4-triazol-5-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C11H13N5O2S/c1-18-8-4-2-7(3-5-8)13-9(17)6-19-11-14-10(12)15-16-11/h2-5H,6H2,1H3,(H,13,17)(H3,12,14,15,16)
• InChI Key: RPFJEWZOFYLUSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NNC(=N2)N
• Molecular Formula: C11H13N5O2S
• Molecular Weight: 279.32 g/mol

Description

1,2,4-Triazole derivatives are a class of heterocyclic compounds that contain a five-membered ring with three nitrogen atoms. They are used as starting materials for the synthesis of various pharmaceutical compounds such as antifungal agents, anticancer agents, and enzyme inhibitors associated with cardiovascular disease.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves the use of starting materials like succinic anhydride, aminoguanidine hydrochloride, and a variety of amines. The choice of the pathway and sequence of the introduction of reagents to the reaction depends on the amine nucleophilicity.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,4-triazole derivatives often involve a nucleophilic opening of the succinimide ring and the subsequent recyclization of the 1,2,4-triazole ring.

Mechanism of Action

Target of Action

Compounds with a similar structure, such as 3-amino-1,2,4-triazole , are known to inhibit enzymes like imidazoleglycerol-phosphate dehydratase , which plays a crucial role in the histidine biosynthesis pathway.

Mode of Action

Based on its structural similarity to 3-amino-1,2,4-triazole , it can be inferred that it might interact with its target enzyme and inhibit its function, leading to disruption of the associated biochemical pathways.

Biochemical Pathways

The compound, due to its potential inhibitory action on enzymes like imidazoleglycerol-phosphate dehydratase , may affect the histidine biosynthesis pathway. This could lead to a decrease in the production of histidine, an essential amino acid, thereby affecting protein synthesis and various metabolic processes that require histidine.

Safety and Hazards

The safety and hazards of a specific 1,2,4-triazole derivative would depend on its specific structure and properties. Some 1,2,4-triazole derivatives have been found to have proper selectivity against normal and cytotoxic cancerous cell lines.

Future Directions

The future directions in the research of 1,2,4-triazole derivatives likely involve the design and synthesis of new derivatives with improved pharmacological properties and reduced toxicity. This includes the development of more effective and potent anticancer agents.